Cas no 2094312-75-9 (5-(4-piperidyl)pyridin-2-amine;dihydrochloride)

• Product Name: 5-(4-piperidyl)pyridin-2-amine;dihydrochloride
• CAS No: 2094312-75-9
• MF: C₁₀H₁₇Cl₂N₃
• MW: 250.168080091476
• MDL: MFCD30099240
• CID: 4637339
• PubChem ID: 126809402
• Update Time: 2025-05-27

5-(4-piperidyl)pyridin-2-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-piperidyl)pyridin-2-amine;dihydrochloride
• Z2681243452
• DB-154746
• AKOS032946990
• 5-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• MFCD30099240
• 5-piperidin-4-ylpyridin-2-amine;dihydrochloride
• EN300-384048
• 2094312-75-9
• SCHEMBL21045692
• 5-(piperidin-4-yl)pyridin-2-aminedihydrochloride
• AT38327

• MDL： MFCD30099240
• Inchi： 1S/C10H15N3.2ClH/c11-10-2-1-9(7-13-10)8-3-5-12-6-4-8;;/h1-2,7-8,12H,3-6H2,(H2,11,13);2*1H
• InChI Key： OIMVVUZVDGHFSU-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2CCNCC2)C=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 249.0799529g/mol
• Monoisotopic Mass: 249.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(4-piperidyl)pyridin-2-amine;dihydrochloride

Comprehensive Overview of 5-(4-piperidyl)pyridin-2-amine;dihydrochloride (CAS No. 2094312-75-9)

5-(4-piperidyl)pyridin-2-amine;dihydrochloride (CAS No. 2094312-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and pyridine moieties, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential in addressing modern medical challenges, such as neurodegenerative diseases and metabolic disorders.

The molecular formula of 5-(4-piperidyl)pyridin-2-amine;dihydrochloride reflects its dual functional groups, which contribute to its versatility in chemical reactions. The piperidyl group enhances its solubility and bioavailability, while the pyridin-2-amine moiety offers a reactive site for further derivatization. This combination has made it a focal point in medicinal chemistry, particularly in the design of small-molecule drugs. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

In the context of current research trends, 5-(4-piperidyl)pyridin-2-amine;dihydrochloride aligns with the growing demand for precision medicine and targeted therapies. Its application in high-throughput screening (HTS) assays has been instrumental in identifying novel drug candidates. Additionally, its compatibility with combinatorial chemistry techniques has expanded its utility in generating diverse molecular libraries. These attributes resonate with the scientific community's focus on AI-driven drug discovery, where computational models predict compound efficacy before laboratory validation.

From a synthetic perspective, the dihydrochloride salt form of 5-(4-piperidyl)pyridin-2-amine offers improved stability and handling properties, making it a preferred choice for industrial-scale production. Its crystallinity and purity are critical for reproducibility in research, a factor highly valued in Good Laboratory Practice (GLP) environments. The compound's role in structure-activity relationship (SAR) studies further underscores its importance in optimizing drug potency and selectivity.

Beyond pharmaceuticals, 5-(4-piperidyl)pyridin-2-amine;dihydrochloride has potential applications in agrochemicals and material science. Its ability to act as a ligand in metal-organic frameworks (MOFs) has sparked interest in catalysis and sensor development. This interdisciplinary relevance positions it as a compound of interest in green chemistry initiatives, where sustainable synthesis methods are prioritized.

In summary, 5-(4-piperidyl)pyridin-2-amine;dihydrochloride (CAS No. 2094312-75-9) exemplifies the convergence of chemical innovation and biomedical advancement. Its multifaceted applications, from drug discovery to materials engineering, highlight its significance in contemporary scientific endeavors. As research continues to uncover new possibilities, this compound remains a cornerstone in the quest for next-generation therapeutics and functional materials.